5-chloro-N-(isoxazol-4-yl)-2-methoxybenzamide

• IUPAC Name: 5-chloro-2-methoxy-N-(1,2-oxazol-4-yl)benzamide
• InChI: InChI=1S/C11H9ClN2O3/c1-16-10-3-2-7(12)4-9(10)11(15)14-8-5-13-17-6-8/h2-6H,1H3,(H,14,15)
• InChI Key: IDWYYVZGEVIXBA-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)Cl)C(=O)NC2=CON=C2
• Molecular Formula: C11H9ClN2O3
• Molecular Weight: 252.65 g/mol

Description

5-chloro-N-(isoxazol-4-yl)-2-methoxybenzamide, also known as CMIO, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. CMIO is a heterocyclic organic compound that contains both a benzamide and an isoxazole ring. This compound has been synthesized using different methods and has been studied for its mechanism of action, biochemical and physiological effects, and potential advantages and limitations for lab experiments.

Scientific Research Applications

Synthesis and Pharmacological Evaluation

• Research on the synthesis and pharmacological evaluation of 4-thiazolidinone derivatives, including compounds with chloro, methoxy, and benzamide functional groups, demonstrated significant anticonvulsant activity. This suggests that similar compounds could be explored for potential anticonvulsant or sedative-hypnotic applications (Faizi et al., 2017).

Herbicide Metabolism

• Isoxaben, a herbicide, undergoes soil metabolism in winter wheat crops to produce various metabolites, including those with isoxazolyl and methoxybenzamide structures. Research in this area could be relevant for understanding environmental behavior and degradation pathways of similar compounds (Rouchaud et al., 1993).

Antimicrobial Activity

• Sulfonamides containing 5-chloro-2-hydroxybenzaldehyde and 5-chloro-2-hydroxybenzoic acid scaffolds have been synthesized and tested for their antimicrobial activity. The research indicates potential for compounds with chloro and methoxybenzamide functionalities in antimicrobial applications (Krátký et al., 2012).

Corrosion Inhibition

• Isoxazolidine derivatives, including those with methoxybenzyl groups, have been evaluated as corrosion inhibitors for carbon steel in acidic environments. This suggests the potential application of similar compounds in materials science and engineering to prevent metal corrosion (Alhaffar et al., 2018).